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Compound of Interest

Compound Name: Apovincaminic acid-d4

Cat. No.: B15555971

For researchers, scientists, and professionals engaged in drug development, the procurement
of high-quality, isotopically labeled compounds is a critical step. This guide provides an in-depth
overview of the commercial suppliers of Apovincaminic acid-d4, along with its key technical
specifications. Apovincaminic acid-d4 is the labeled metabolite of Vinpocetine, a cerebral
vasodilator, making it essential for pharmacokinetic and metabolic studies.

Commercial Suppliers and Product Specifications

Several specialized chemical suppliers offer Apovincaminic acid-d4 for research purposes.
The following table summarizes the available information from prominent vendors. Please note
that details such as purity, available quantities, and pricing are often subject to change and
require direct inquiry with the suppliers.

Molecular
. Product CAS Molecular ] Catalog Stock
Supplier Weight (
Name Number Formula Number Status
g/mol )
Simson Apovincam
o ] 1329624- C20H18DaN Custom
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o 60-3 202 Synthesis
Limited[1] D4
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Note: Both Simson Pharma Limited and Pharmaffiliates provide a Certificate of Analysis with
their products, ensuring quality and identity.[1][3]

Chemical and Physical Properties

Apovincaminic acid-d4 is a deuterated form of Apovincaminic acid. The stable isotope
labeling is crucial for its use as an internal standard in quantitative bioanalytical assays.

Synonyms:[1][2]

e Apovincamin-22-oic Acid-d4

(3a,160)-Eburnamenine-14-carboxylic Acid-d4

(+)-Apovincaminic Acid-d4

(+)-cis-Apovincaminic Acid-d4

(13aS,13bS)-13a-Ethyl-2,3,5,6,13a,13b-hexahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1]
[4]naphthyridine-12-carboxylic Acid-d4

Storage Conditions: Recommended storage is at 2-8°C in a refrigerator.[2] Shipping
Conditions: Typically shipped under ambient conditions.[2]

Experimental Applications and Protocols

Apovincaminic acid-d4 is primarily utilized as a labeled internal standard in pharmacokinetic
studies of Vinpocetine. While specific experimental protocols are often developed and validated
in-house by research laboratories, a general workflow for its use in a bioanalytical method (e.g.,
LC-MS/MS) is outlined below.

General Workflow for Quantification of Vinpocetine
using Apovincaminic acid-d4 as an Internal Standard
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Bioanalytical workflow for Vinpocetine quantification.
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This diagram illustrates the typical stages involved, from preparing the biological sample to the
final quantification of the analyte.

Related Compounds

For broader research contexts, several related non-deuterated compounds and metabolites are
also commercially available from suppliers like Simson Pharma Limited, Biosynth, and
MedchemExpress.[3][4][5] These include:

Apovincaminic acid[3][5]

Apovincaminic acid hydrochloride salt[4]

Ethyl Apovincaminate[1]

Vinpocetine[1]

Researchers are advised to contact the suppliers directly to obtain the most current information
on product availability, pricing, and technical documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Apovincaminic Acid-D4 | CAS No- 1329624-60-3 | Simson Pharma Limited
[simsonpharma.com]

e 2. pharmaffiliates.com [pharmaffiliates.com]

e 3. Apovincaminic Acid | CAS No- 27773-65-5 | Simson Pharma Limited [simsonpharma.com]
e 4. medchemexpress.com [medchemexpress.com]

e 5. Apovincaminic acid | 27773-65-5 | FA17959 | Biosynth [biosynth.com]

« To cite this document: BenchChem. [Commercial Sourcing and Technical Data for
Apovincaminic Acid-d4]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.simsonpharma.com/product/apovincaminic-acid
https://www.medchemexpress.com/apovincaminic-acid-hydrochloride-salt.html
https://www.biosynth.com/p/FA17959/27773-65-5-apovincaminic-acid
https://www.simsonpharma.com/product/apovincaminic-acid
https://www.biosynth.com/p/FA17959/27773-65-5-apovincaminic-acid
https://www.medchemexpress.com/apovincaminic-acid-hydrochloride-salt.html
https://www.simsonpharma.com/product/apovincaminic-acid-d4
https://www.simsonpharma.com/product/apovincaminic-acid-d4
https://www.benchchem.com/product/b15555971?utm_src=pdf-custom-synthesis
https://www.simsonpharma.com/product/apovincaminic-acid-d4
https://www.simsonpharma.com/product/apovincaminic-acid-d4
https://www.pharmaffiliates.com/en/1329624-60-3-apovincaminic-acid-d4-pasti008240.html
https://www.simsonpharma.com/product/apovincaminic-acid
https://www.medchemexpress.com/apovincaminic-acid-hydrochloride-salt.html
https://www.biosynth.com/p/FA17959/27773-65-5-apovincaminic-acid
https://www.benchchem.com/product/b15555971#commercial-suppliers-of-apovincaminic-acid-d4
https://www.benchchem.com/product/b15555971#commercial-suppliers-of-apovincaminic-acid-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15555971#commercial-suppliers-of-apovincaminic-
acid-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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